1-Tosylcyclopropanamine

• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonylcyclopropan-1-amine
• InChI: InChI=1S/C10H13NO2S/c1-8-2-4-9(5-3-8)14(12,13)10(11)6-7-10/h2-5H,6-7,11H2,1H3
• InChI Key: GMJWZGSKDFVRPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2(CC2)N

Description

1-Tosylcyclopropanamine is an organic compound with the molecular formula C10H13NO2S It consists of a cyclopropane ring substituted with an amine group and a tosyl (p-toluenesulfonyl) group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Tosylcyclopropanamine can be synthesized through several methods. One common approach involves the cyclopropanation of an appropriate precursor, followed by tosylation. For instance, cyclopropanation of an alkene using diazo compounds or carbenes can yield cyclopropane derivatives, which can then be tosylated using tosyl chloride in the presence of a base such as pyridine .

Industrial Production Methods: Industrial production of this compound typically involves large-scale cyclopropanation reactions followed by tosylation. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Tosylcyclopropanamine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The tosyl group can be reduced under specific conditions to yield the free amine.

Substitution: The tosyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols can be employed for substitution reactions.

Major Products Formed:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of free amine.

Substitution: Formation of azide or thiol derivatives.

Scientific Research Applications

1-Tosylcyclopropanamine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and natural product analogs.

Biology: It serves as a precursor for the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes and receptors.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Tosylcyclopropanamine involves its interaction with specific molecular targets. The tosyl group can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The cyclopropane ring provides conformational rigidity, which can influence the compound’s interaction with its targets .

Molecular Targets and Pathways:

Enzymes: It can inhibit or activate enzymes by binding to their active sites.

Receptors: It can modulate receptor activity by acting as an agonist or antagonist.

Comparison with Similar Compounds

• Cyclopropanamine
• Tosylmethyl isocyanide (TOSMIC)
• Tosylcyclopropane